Cas no 721401-53-2 (Decarbonyl Rivaroxaban)

Decarbonyl Rivaroxaban structure
Decarbonyl Rivaroxaban structure
Product Name:Decarbonyl Rivaroxaban
CAS No:721401-53-2
Molecular Formula:C18H20ClN3O4S
Molecular Weight:409.887102127075
MDL:MFCD26227280
CID:2085656
PubChem ID:10001574

Decarbonyl Rivaroxaban Properties

Names and Identifiers

    • Decarbonyl Rivaroxaban
    • (R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
    • 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}-propyl)-2-thiophenecarboxamide
    • 5-chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxomorpholin-4-yl)phenyl]amino}propyl]thiophene-2-carboxamide
    • 5-chlorothiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
    • 5-chlorothiophene-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
    • OKMRQXXUAFSBCM-CQSZACIVSA-N
    • 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxomorpholin-4-yl)phenyl]amino]propyl]thiophene-2-carboxamide
    • 5-chlorothiophen-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}amide
    • 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)-phenyl]amino}propyl)-2-thiophenecarboxamide
    • N-{(R)-2-hydroxy-3-[4-(3-oxo
    • Rivaroxaban Descarbonyl Impurity
    • N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chlorothiophene-2-carboxamide
    • N-{(R)-2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chloro-thiophene-2-carboxamide
    • Decarbonyl Rivaroxaban; Rivaroxa
    • 5-chloro-N-[(2R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]thiophene-2-carboxamide
    • 5-Chloro-N-((2R)-2-hydr
    • 5-Chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}propyl]-2-thiophenecarboxamide
    • 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
    • PY38UZ4F3D
    • 2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
    • 5-Chloro-thiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxo-morpholin-4-yl)-phenylamino]-propyl}-amide
    • SCHEMBL2233431
    • AKOS030632906
    • MFCD26227280
    • C76299
    • N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)-phenylamino]propyl}-5-chlorothiophene-2-carboxamide
    • C18H20ClN3O4S
    • 721401-53-2
    • Rivaroxaban Impurity G
    • 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophencarboxamide; 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
    • BS-17471
    • N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl) phenylamino]propyl}-5-chlorothiophene-2-carboxamide
    • WDB40153
    • MDL: MFCD26227280
    • InChIKey: OKMRQXXUAFSBCM-CQSZACIVSA-N
    • Inchi: 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m1/s1
    • SMILES: ClC1=CC=C(C(N([H])C[C@@H](CN([H])C2C=CC(=CC=2)N2C(COCC2)=O)O)=O)S1

Computed Properties

  • Exact Mass: 409.08600
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 409.086305g/mol
  • Heavy Atom Count: 27
  • Complexity: 519
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 119
  • Molecular Weight: 409.9g/mol

Experimental Properties

  • LogP: 2.49640
  • PSA: 119.14000

Decarbonyl Rivaroxaban Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FHD7-5mg
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
721401-53-2 97%
5mg
$47.00 2024-04-21
A2B Chem LLC
AH21547-5mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
5mg
$42.00
Aaron
AR00FHLJ-5mg
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
721401-53-2 97%
5mg
$41.00 2025-01-24
Alichem
A169006021-10mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
10mg
$162.00 2023-09-01
Ambeed
A317252-50mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
50mg
$200.00 2022-04-01
Chemenu
CM254743-50mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
50mg
$421 2021-08-04
Crysdot LLC
CD11067302-25mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
25mg
$297 2024-07-19
eNovation Chemicals LLC
D754940-10mg
2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
721401-53-2 97%
10mg
$170 2022-04-13
TRC
D213250-1mg
Decarbonyl Rivaroxaban
721401-53-2
1mg
$121.00 2023-05-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD683216-50mg
(R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
721401-53-2 97%
50mg
¥881.0 2023-09-02

Decarbonyl Rivaroxaban Suppliers

HU BEI YANG XIN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:721401-53-2)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:721401-53-2)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com

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